Cas no 18386-45-3 (Androst-4-ene-6,17-dione,3-hydroxy-, (3b)-)

Androst-4-ene-6,17-dione,3-hydroxy-, (3b)- structure
18386-45-3 structure
Product Name:Androst-4-ene-6,17-dione,3-hydroxy-, (3b)-
CAS No:18386-45-3
MF:C19H26O3
MW:302.407946109772
CID:201280
PubChem ID:3082130
Update Time:2025-04-19

Androst-4-ene-6,17-dione,3-hydroxy-, (3b)- Chemical and Physical Properties

Names and Identifiers

    • Androst-4-ene-6,17-dione,3-hydroxy-, (3b)-
    • (3beta)-3-hydroxyandrost-4-ene-6,17-dione
    • 3-Hydroxyandrost-4-ene-6,17-dione
    • 3-OH-Androstene-6,17-dione
    • Androst-4-ene-6,17-dione, 3-hydroxy-, (3beta)-
    • BDBM236513
    • 18386-45-3
    • DTXSID00939765
    • Androst-4-ene-3beta-ol-6,17-dione (7)
    • (3S,8R,9S,10R,13S,14S)-3-hydroxy-10,13-dimethyl-2,3,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-6,17-dione
    • SCHEMBL1860132
    • Inchi: 1S/C19H26O3/c1-18-7-5-11(20)9-15(18)16(21)10-12-13-3-4-17(22)19(13,2)8-6-14(12)18/h9,11-14,20H,3-8,10H2,1-2H3/t11-,12-,13-,14-,18+,19-/m0/s1
    • InChI Key: ARAPFCZLRWLJAA-LZBOESDWSA-N
    • SMILES: O=C1CC[C@@H]2[C@]1(C)CC[C@@H]1[C@@]3(C)CC[C@@H](C=C3C(C[C@H]12)=O)O

Computed Properties

  • Exact Mass: 302.188195
  • Monoisotopic Mass: 302.188195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.19
  • Melting Point: 193-196 ºC
  • Boiling Point: 479.1°Cat760mmHg
  • Flash Point: 257.6°C
  • Refractive Index: 1.569
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